Cas no 2229200-87-5 (4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol
• CAS No: 2229200-87-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5970222
• PubChem ID: 165687420
• Update Time: 2025-05-22

4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol
• 2229200-87-5
• EN300-1806356

• Inchi： 1S/C14H21NO2/c1-10-9-11(3-4-13(10)17-2)14(15)7-5-12(16)6-8-14/h3-4,9,12,16H,5-8,15H2,1-2H3
• InChI Key： UOCZQNWMDVZDHP-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=C(C)C=2)OC)(CC1)N

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol

Comprehensive Guide to 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol (CAS 2229200-87-5): Properties, Applications, and Market Insights

4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol (CAS 2229200-87-5) is an emerging cyclohexane derivative gaining attention in pharmaceutical research and specialty chemical applications. This amino-cyclohexanol compound features a unique molecular structure combining aromatic and aliphatic characteristics, making it valuable for drug discovery and material science applications. The compound's 4-methoxy-3-methylphenyl moiety contributes to its distinctive physicochemical properties, while the amino-cyclohexanol backbone offers multiple sites for chemical modification.

The growing interest in functionalized cyclohexane derivatives like 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol stems from their potential in addressing current challenges in medicinal chemistry. Researchers are particularly interested in its application as a pharmaceutical intermediate for developing novel therapeutics targeting neurological disorders and inflammatory conditions. The compound's structural features align with current trends in fragment-based drug design, a hot topic in 2024's drug discovery landscape.

From a chemical perspective, 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol demonstrates interesting solubility characteristics, with moderate solubility in polar organic solvents but limited water solubility. This property profile makes it suitable for various organic synthesis applications. The compound's stability under normal conditions and its compatibility with common protection-deprotection strategies in synthetic chemistry enhance its utility as a building block for more complex molecules.

The synthesis of 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol typically involves multi-step organic reactions starting from readily available precursors. Current research focuses on optimizing synthetic routes to improve yield and purity while reducing environmental impact - a crucial consideration in today's green chemistry initiatives. The compound's chiral center presents opportunities for developing enantioselective synthesis methods, a growing area of interest in asymmetric synthesis.

In pharmaceutical applications, 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol serves as a valuable scaffold for developing CNS-active compounds. Its structural similarity to known pharmacophores makes it particularly interesting for designing new neuromodulators and receptor ligands. Recent patent literature suggests growing interest in this compound class for potential applications in neurodegenerative disease research, aligning with the increasing global focus on brain health and aging populations.

The material science field has also shown interest in 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol as a potential monomer or additive for specialty polymers. Its aromatic-aliphatic hybrid structure could contribute to the development of novel high-performance materials with tailored thermal and mechanical properties. This application potential positions the compound at the intersection of two rapidly growing markets: advanced pharmaceuticals and functional materials.

Market analysis indicates steady growth in demand for specialty cyclohexane derivatives like 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol. The compound's CAS number (2229200-87-5) has appeared in increasing numbers of scientific publications and patent applications over the past three years, suggesting expanding research interest. Current pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels and order quantities.

Quality control for 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol typically involves HPLC analysis, NMR characterization, and mass spectrometry. These analytical methods ensure the compound meets the stringent purity requirements for pharmaceutical and advanced material applications. Storage recommendations generally suggest keeping the material in cool, dry conditions protected from light to maintain stability over extended periods.

Future research directions for 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol may explore its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer multiple possibilities for creating targeted drug delivery systems, a major focus area in contemporary medicinal chemistry. Additionally, its application in catalysis and molecular recognition systems represents another promising avenue for investigation.

For researchers working with 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices should be maintained when handling this or any chemical substance. Material Safety Data Sheets (MSDS) should be consulted for specific handling and disposal guidelines.

The intellectual property landscape surrounding 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol shows increasing activity, with several recent patent applications describing novel synthetic methods and applications. This trend suggests growing commercial interest in the compound and its derivatives. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, responding to rising demand from academic and industrial researchers.

In conclusion, 4-amino-4-(4-methoxy-3-methylphenyl)cyclohexan-1-ol (CAS 2229200-87-5) represents an interesting case study in how functionalized cyclohexane derivatives continue to find new applications in cutting-edge research. Its dual potential in pharmaceutical and material science applications, combined with its synthetic versatility, ensures this compound will remain relevant in chemical research for the foreseeable future. As synthetic methods improve and new applications emerge, we can expect to see expanded utilization of this valuable chemical building block.